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Compound Focus: Verosudil Hydrochloride

CAS No.: 1414854-44-6

Cat. No.: S546704

Get Quote

Chemical Name: Verosudil (AR-12286) [1] Molecular Weight: 327.40 g/mol (Free base); 363.86 g/mol

(Hydrochloride salt) [1] [2] CAS No.: 1414854-42-4 (Free base); 1414854-44-6 (Hydrochloride salt) [1] [2]

Aspect Specification

Recommended Solvent DMSO [1]

Typical Stock Concentration 10 mM (ready for reconstitution) [1]

Storage Temperature (Short-
Term)

-20°C for 1 month [1]

Storage Temperature (Long-
Term)

-80°C for 6 months [1]

Protective Measures Aliquot to minimize freeze-thaw cycles; store under inert gas if

possible

Establishing Stability: Experimental Protocol

As direct stability data for Verosudil is not available, you can establish the stability profile of your stock

solutions in-house using this High-Performance Liquid Chromatography (HPLC) protocol.
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Start: Prepare Verosudil Stock Solution (10 mM in DMSO)

Aliquot Solution

Store at Designated Conditions:
-80°C, -20°C, 4°C

Set Testing Time Points
(T0, 1 week, 2 weeks, 1 month, 3 months, 6 months)

HPLC Analysis

Check Purity/Concentration
vs. Fresh Standard

Is Purity >95%?

Solution Stable

 Yes

Solution Degraded
Do Not Use

 No

Click to download full resolution via product page

Materials and Methodology
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HPLC System: Agilent 1100 series or equivalent [3]

Column: Agilent RX-sil 4.6 x 100 mm, 1.8 µm (or similar reverse-phase C18 column) [3]
Mobile Phase: A suitable binary mixture. Example: 80:20 Hexane/Isopropanol for normal phase.

Ensure mobile phase is degassed and system is primed for pure organic solvents to prevent pressure
instability [3].

Detection: UV-Vis Detector. Set to an appropriate wavelength; consult UV spectrum if available.
Sample Preparation: Dilute the stored Verosudil aliquots to a suitable concentration (e.g., 0.1

mg/mL) with a compatible solvent for injection.

Analysis and Acceptance Criteria

Compare the HPLC chromatograms of aged samples against a freshly prepared standard.

Primary Metric: Peak Area and Retention Time. A stable solution will show minimal change (<5%)
in the main peak area and consistent retention time [3].

Purity Threshold: The solution should be considered stable if the main peak area remains above
95% of the original value, with no significant new degradation peaks appearing.

Stability-Indicating Assay Development with UV-Vis

UV-Vis spectroscopy can serve as a rapid, initial check for major degradation, especially if a characteristic

spectrum or a change in the absorption profile is observed upon decomposition.
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Start: Dilute Verosudil Aliquot

Zero Instrument with Blank Solvent

Measure Absorbance Spectrum
(200 nm to 700 nm)

Analyze Spectral Profile

Confirm λₘₐₓ Consistency Apply Beer-Lambert Law (A = ε.c.l)
Check for Absorbance Drop

Conclusion: Major degradation unlikely
if λₘₐₓ and absorbance are stable.

 Consistent  Stable

Click to download full resolution via product page

Instrument Parameters [4] [5]:

Light Source: Deuterium lamp (UV region)
Cuvette: Quartz (required for UV light)

Path Length: 1 cm
Scan Range: 200 nm to 400 nm (covering UV)

Frequently Asked Questions (FAQs)
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Q1: What is the definitive shelf-life of a 10 mM Verosudil stock solution in DMSO? There is no publicly

available, peer-reviewed data specifying the exact shelf-life. The supplier, MedChemExpress, suggests that

solutions stored at -20°C are stable for 1 month and at -80°C for 6 months [1]. It is highly recommended that

you validate this for your specific conditions using the HPLC protocol above.

Q2: Why does my HPLC pressure fluctuate when using highly organic mobile phases? Pumping pure

organic solvents like dichloromethane or acetonitrile can cause check valve malfunctions due to their low

viscosity and inability to properly wet the seal [3]. Adding a small portion of a more viscous solvent (like

isopropanol) to your mobile phase or ensuring all pump channels are properly primed can resolve this. Using

piston seals designed for normal-phase solvents may also be necessary [3].

Q3: My stock solution has undergone multiple freeze-thaw cycles. Is it still usable? The integrity of the

solution is questionable. Each freeze-thaw cycle can accelerate degradation. You should assess its stability by

comparing its HPLC chromatogram and UV-Vis spectrum against a freshly prepared standard or a reference

aliquot stored continuously at -80°C. Look for changes in the main peak and the appearance of new peaks.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b546704#verosudil-stock-solution-stability-over-time]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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